(3S)-1-(3-chloropropyl)-3-fluoropyrrolidine
Cat. No. B8623173
M. Wt: 165.63 g/mol
InChI Key: MAKLGWQHGAQCBP-ZETCQYMHSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
FC1CCN(CCCCl)C1
Identifiers
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REACTION_SMILES
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[F:5][CH:6]1[CH2:7][N:8]([CH2:11][CH2:12][CH2:13][OH:14])[CH2:9][CH2:10]1.[S:1]([Cl:2])([Cl:3])=[O:4]>>[Cl:3][CH2:13][CH2:12][CH2:11][N:8]1[CH2:7][CH:6]([F:5])[CH2:10][CH2:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCCN1CCC(F)C1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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FC1CCN(CCCCl)C1
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Type
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product
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Smiles
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FC1CCN(CCCCl)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
